Methyl (E)-4-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylamino]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylamino]-4-oxobut-2-enoate
• InChI: InChI=1S/C17H19N3O3/c1-12-9-14(10-19-16(21)6-7-17(22)23-3)13(2)20(12)15-5-4-8-18-11-15/h4-9,11H,10H2,1-3H3,(H,19,21)/b7-6+
• InChI Key: BEXPCNQHBCUSOZ-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)CNC(=O)C=CC(=O)OC
• Isomeric SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)CNC(=O)/C=C/C(=O)OC
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• CAS No.: 2411324-78-0

Description

The compound contains a pyridine ring, which is a basic heterocyclic ring structure found in many important natural products and pharmaceuticals. It also contains a pyrrole ring, which is a five-membered aromatic heterocycle, like the pyridine ring. The compound also has an ester functional group, which is often found in fats and oils. The presence of both pyridine and pyrrole rings could imply potential bioactivity.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. The ester group could undergo hydrolysis, transesterification, and reduction reactions. The pyridine and pyrrole rings could potentially undergo electrophilic substitution reactions.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Pyridine derivatives are known to have various biological activities and are part of many drugs.